Cas no 539808-05-4 (ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate)
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]benzoate
- AKOS002162468
- ethyl 4-((1S,4S)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamido)benzoate
- HMS1426D21
- WAY-322977
- EU-0047855
- STL553068
- F1244-0135
- Oprea1_096817
- 1212441-84-3
- 539808-05-4
- IFLab1_005015
- Oprea1_076925
- ethyl 4-{[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate
- AKOS016290011
- ETHYL 4-{4,7,7-TRIMETHYL-3-OXOBICYCLO[2.2.1]HEPTANE-1-AMIDO}BENZOATE
- Benzoic acid, 4-[[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino]-, ethyl ester
- ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate
-
- Inchi: 1S/C20H25NO4/c1-5-25-16(23)13-6-8-14(9-7-13)21-17(24)20-11-10-19(4,15(22)12-20)18(20,2)3/h6-9H,5,10-12H2,1-4H3,(H,21,24)
- InChI Key: OPWADHNUZBNMCJ-UHFFFAOYSA-N
- SMILES: O=C1CC2(C(NC3C=CC(C(=O)OCC)=CC=3)=O)CCC1(C)C2(C)C
Computed Properties
- Exact Mass: 343.17835828g/mol
- Monoisotopic Mass: 343.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.5Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 514.0±35.0 °C(Predicted)
- pka: 14.02±0.70(Predicted)
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1244-0135-2μmol |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-5μmol |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-10μmol |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-20μmol |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-1mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-2mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-3mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-4mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-5mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1244-0135-10mg |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate |
539808-05-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate
Professional Introduction to Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate (CAS No. 539808-05-4)
Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate, with the CAS number 539808-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.
The molecular structure of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate features a benzoate moiety linked to an amide group, which is further connected to a bicyclic framework. The bicyclic component, specifically 4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane, introduces rigidity and specific steric constraints that can influence the compound's interactions with biological targets. This structural motif is well-documented for its ability to modulate enzyme activity and receptor binding, making it a cornerstone in the design of pharmacophores.
In recent years, there has been growing interest in the development of molecules that can modulate the activity of enzymes involved in inflammatory pathways. The amide functionality in Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate provides a versatile handle for further derivatization, allowing chemists to fine-tune the properties of the compound for specific biological applications. For instance, modifications at the amide nitrogen or the benzoate carboxyl group can alter the compound's solubility, metabolic stability, and binding affinity to target proteins.
One of the most compelling aspects of this compound is its potential as an inhibitor of proteases that play a crucial role in various disease states. Proteases such as caspases and matrix metalloproteinases (MMPs) are known to be involved in processes like apoptosis and tissue degradation. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments for conditions ranging from cancer to neurodegenerative diseases. The unique structural features of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate make it a promising candidate for such applications.
Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The bicyclic system in this compound provides a balance between rigidity and flexibility, which can be critical for achieving optimal binding interactions with biological targets. Computational modeling has shown that this structural motif can adopt multiple conformations that are compatible with binding pockets in enzymes and receptors. This adaptability is essential for developing compounds that can effectively interact with their intended targets in vivo.
The benzoate moiety is another key feature that contributes to the biological activity of Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate. Benzoic acid derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties. The presence of this moiety in the molecule suggests that it may exhibit similar effects when tested in appropriate biological assays. Furthermore, the benzoate group can serve as a platform for further chemical modifications, allowing researchers to explore new chemical space and discover novel bioactive compounds.
In conclusion, Ethyl 4-{4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-amido}benzoate represents a promising scaffold for the development of new pharmaceuticals. Its unique structural features and potential biological activities make it an attractive candidate for further investigation by medicinal chemists and biologists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the fight against human disease.
539808-05-4 (ethyl 4-{4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-amido}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)